Cas no 1261941-22-3 (3-(4-Chloro-3-cyanophenyl)benzoic acid)
3-(4-Chloro-3-cyanophenyl)benzoic acid is a versatile aromatic carboxylic acid derivative featuring both chloro and cyano functional groups on its phenyl ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing substituents enhances its reactivity in cross-coupling reactions and nucleophilic substitutions, making it useful for constructing complex molecular frameworks. Its benzoic acid moiety further allows for derivatization into esters, amides, or other functionalized products. The compound’s structural features contribute to its utility in medicinal chemistry, where it may act as a precursor for bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications.
1261941-22-3 structure
Product Name:3-(4-Chloro-3-cyanophenyl)benzoic acid
CAS No:1261941-22-3
MF:C14H8ClNO2
MW:257.671822547913
MDL:MFCD18312654
CID:2764919
PubChem ID:53218380
Update Time:2025-06-09
3-(4-Chloro-3-cyanophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-CHLORO-3-CYANOPHENYL)BENZOIC ACID
- 4'-Chloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
- 3-(4-Chloro-3-cyanophenyl)benzoic acid, 95%
- MFCD18312654
- DTXSID50683322
- 1261941-22-3
- 3-(4-Chloro-3-cyanophenyl)benzoic acid
-
- MDL: MFCD18312654
- Inchi: 1S/C14H8ClNO2/c15-13-5-4-10(7-12(13)8-16)9-2-1-3-11(6-9)14(17)18/h1-7H,(H,17,18)
- InChI Key: NEQVPYLTBMOJDG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C#N)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 257.0243562Da
- Monoisotopic Mass: 257.0243562Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61.1Ų
3-(4-Chloro-3-cyanophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318452-5 g |
3-(4-Chloro-3-cyanophenyl)benzoic acid, 95%; . |
1261941-22-3 | 95% | 5g |
€1,159.00 | 2022-06-11 | |
| abcr | AB318452-5g |
3-(4-Chloro-3-cyanophenyl)benzoic acid, 95%; . |
1261941-22-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(4-Chloro-3-cyanophenyl)benzoic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1261941-22-3 (3-(4-Chloro-3-cyanophenyl)benzoic acid) Related Products
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